Cas no 2228337-73-1 (3-amino-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol
• CAS No: 2228337-73-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5867395
• PubChem ID: 165641265
• Update Time: 2025-08-05

3-amino-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol
• EN300-1832875
• 2228337-73-1

• Inchi： 1S/C8H12N2O2/c1-5-7(4-10-12-5)8(9)2-6(11)3-8/h4,6,11H,2-3,9H2,1H3
• InChI Key： OMXHBBUCCLNQCL-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=NOC=2C)(C1)N

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.3Ų

Additional information on 3-amino-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol

Research Briefing on 3-amino-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol (CAS: 2228337-73-1): Recent Advances and Applications

In recent years, the compound 3-amino-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol (CAS: 2228337-73-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutane core and oxazole moiety, has shown promising potential as a building block in drug discovery and development. The following briefing provides an overview of the latest research findings, synthesis methodologies, and therapeutic applications associated with this compound.

The structural features of 3-amino-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol make it an attractive scaffold for the design of novel bioactive molecules. Recent studies have highlighted its role as a key intermediate in the synthesis of small-molecule inhibitors targeting various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective kinase inhibitors, which exhibit potent activity against cancer-related signaling pathways. The compound's rigid cyclobutane ring and polar functional groups contribute to its favorable binding affinity and pharmacokinetic properties.

One of the most notable advancements in the application of this compound is its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules. A 2024 study in ACS Chemical Biology reported the successful use of 3-amino-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol as a linker in PROTACs designed to degrade oncogenic proteins. The study revealed that the compound's stability and solubility significantly enhanced the efficiency of protein degradation, offering a new avenue for targeted cancer therapy.

In addition to its therapeutic potential, recent synthetic approaches to 3-amino-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol have been optimized to improve yield and scalability. A 2023 publication in Organic Process Research & Development detailed a novel catalytic asymmetric synthesis route, which achieved high enantiomeric purity and reduced production costs. This advancement is expected to facilitate broader adoption of the compound in industrial and academic research settings.

Despite these promising developments, challenges remain in the full exploitation of 3-amino-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol. Issues such as metabolic stability and in vivo toxicity require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are crucial to unlocking the full potential of this versatile compound.

In conclusion, 3-amino-3-(5-methyl-1,2-oxazol-4-yl)cyclobutan-1-ol (CAS: 2228337-73-1) represents a valuable asset in the toolkit of medicinal chemists and drug developers. Its unique structural properties and diverse applications underscore its importance in advancing chemical biology and therapeutic innovation. Future research will likely focus on expanding its utility in targeted therapies and exploring novel synthetic routes to further enhance its accessibility and efficacy.